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Compound of Interest

Compound Name: 4-(4-Nitrophenylazo)-1-naphthol

Cat. No.: B213142

An In-depth Technical Guide on the Physical Characteristics of 4-(p-Nitrophenylazo)-1-naphthol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of 4-(p-Nitrophenylazo)-1-naphthol, an azo dye also known by synonyms such
as Magneson Il. This document is intended to be a valuable resource for researchers,
scientists, and professionals in drug development, offering detailed data, experimental
protocols, and visualizations to support their work with this compound.

Chemical Identity and Structure

4-(p-Nitrophenylazo)-1-naphthol is an aromatic azo compound characterized by a nitrophenyl
group linked to a naphthol moiety through a diazo bridge. Its chemical structure is fundamental
to its properties as a dye and a reagent.

Molecular Structure:
Caption: Chemical structure of 4-(p-Nitrophenylazo)-1-naphthol.

Physical and Chemical Properties

The following tables summarize the key physical and chemical properties of 4-(p-
Nitrophenylazo)-1-naphthol.
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Table 1: General Properties

Property Value Reference
Molecular Formula C16H11N303 [1]
Molecular Weight 293.28 g/mol [1]
Appearance Orange to red crystalline
powder

CAS Number 5290-62-0 [1]

Table 2: Physical Characteristics
Property Value Reference
Melting Point 180-185 °C

270 °C (decomposes)

[1](2]

277-280 °C (decomposes)

[3]

Boiling Point 435.13 °C (rough estimate) [2]
Density 1.35 g/cm3
1.2211 g/cm3 (rough estimate) [1]
Table 3: Solubility Data
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Solvent Solubility Reference
Water Practically insoluble [4]

Ethanol Soluble

Acetone Soluble

Organic Solvents Soluble

Alkaline Solution Easily soluble (blue-purple o

color)

Experimental Protocols

This section provides detailed methodologies for the synthesis of 4-(p-Nitrophenylazo)-1-
naphthol and the determination of its key physical properties.

Synthesis of 4-(p-Nitrophenylazo)-1-naphthol

The synthesis of 4-(p-Nitrophenylazo)-1-naphthol is typically achieved through an azo coupling
reaction. This involves two main stages: the diazotization of p-nitroaniline and the subsequent
coupling with 1-naphthol.

Experimental Workflow:
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Caption: Synthesis workflow for 4-(p-Nitrophenylazo)-1-naphthol.
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Detailed Protocol:

» Diazotization of p-Nitroaniline:

o In a beaker, dissolve p-nitroaniline in dilute hydrochloric acid.

o Cool the solution to 0-5 °C in an ice bath.

o Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise while maintaining the
temperature between 0-5 °C and stirring continuously. The formation of the diazonium salt
is indicated by a clear solution.

o Preparation of the Coupling Solution:

o In a separate beaker, dissolve 1-naphthol in an agueous solution of sodium hydroxide.

o Cool this solution to 0-5 °C in an ice bath.

e Azo Coupling:

o Slowly add the cold diazonium salt solution to the cold 1-naphthol solution with vigorous
stirring.

o A brightly colored precipitate of 4-(p-Nitrophenylazo)-1-naphthol will form immediately.

o Continue stirring the mixture in the ice bath for about 30 minutes to ensure the completion
of the reaction.

¢ Isolation and Purification:

o Collect the precipitate by vacuum filtration.

o Wash the solid product with cold water to remove any unreacted salts and other water-
soluble impurities.

o The crude product can be purified by recrystallization from a suitable solvent, such as
ethanol or glacial acetic acid.
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o Dry the purified product in a desiccator or a vacuum oven at a low temperature.

Determination of Melting Point

The melting point of a crystalline solid is a crucial indicator of its purity.
Methodology:

o Sample Preparation: A small amount of the finely powdered, dry sample is packed into a
capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus (e.g., Thiele tube or a digital melting point
apparatus) is used.

e Procedure:
o The capillary tube is placed in the heating block of the apparatus.

o The sample is heated at a steady and slow rate (approximately 1-2 °C per minute) as the
temperature approaches the expected melting point.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire solid has melted into a clear liquid is recorded as the
end of the melting range.

o For a pure compound, the melting range should be narrow (typically 0.5-2 °C).

Determination of Solubility

Solubility is determined by finding the maximum amount of a solute that can dissolve in a given
amount of solvent at a specific temperature.

Methodology:

o Apparatus: A constant temperature water bath, flasks with stoppers, and a magnetic stirrer

are required.
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e Procedure:

o An excess amount of 4-(p-Nitrophenylazo)-1-naphthol is added to a known volume of the
solvent in a flask.

o The flask is sealed and placed in a constant temperature bath.

o The mixture is stirred for a sufficient time (e.g., 24-48 hours) to ensure that equilibrium is
reached.

o After reaching equilibrium, the stirring is stopped, and the undissolved solid is allowed to
settle.

o A sample of the supernatant saturated solution is carefully withdrawn.

o The concentration of the dissolved compound in the sample is determined using a suitable
analytical technique, such as UV-Vis spectrophotometry, after appropriate dilution. A
calibration curve should be prepared beforehand.

Spectral Data

Spectroscopic techniques are essential for the structural elucidation and characterization of 4-
(p-Nitrophenylazo)-1-naphthol.

Expected Spectral Features:

e UV-Visible Spectroscopy: The UV-Vis spectrum is expected to show characteristic absorption
bands in the visible region due to the extended Tt-conjugation of the azo dye system, which
is responsible for its color. The position of the maximum absorption (Amax) can be influenced
by the solvent polarity.

e Infrared (IR) Spectroscopy: The IR spectrum will provide information about the functional
groups present in the molecule. Key expected peaks include:

o Abroad peak around 3200-3500 cm~1 corresponding to the O-H stretching of the hydroxyl
group.
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o Strong peaks around 1500-1600 cm~* and 1300-1400 cm~* due to the N=N stretching of
the azo group and C=C stretching of the aromatic rings.

o Characteristic strong peaks for the nitro group (NOz) around 1530-1500 cm~* (asymmetric
stretching) and 1350-1330 cm~1 (symmetric stretching).

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The spectrum will show a complex pattern of signals in the aromatic region
(typically 7-9 ppm) corresponding to the protons on the nitrophenyl and naphthol rings.
The exact chemical shifts and coupling patterns can be used to confirm the substitution
pattern.

o 18C NMR: The spectrum will display signals for all the carbon atoms in the molecule,
providing information about the carbon skeleton.

e Mass Spectrometry: The mass spectrum will show the molecular ion peak (M*)
corresponding to the molecular weight of the compound, which can confirm its elemental
composition. Fragmentation patterns can provide further structural information. The National
Institute of Standards and Technology (NIST) has reported mass spectrometry data for this
compound.[5][6]

Safety and Handling

4-(p-Nitrophenylazo)-1-naphthol should be handled with appropriate safety precautions in a
laboratory setting. It is advisable to consult the Safety Data Sheet (SDS) before use. General
safety measures include:

Working in a well-ventilated area or under a fume hood.

o Wearing personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat.

e Avoiding inhalation of dust and contact with skin and eyes.

e Storing the compound in a cool, dry place away from incompatible materials such as strong
oxidizing agents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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